Cas no 1806529-98-5 (6-Cyano-2-methoxybenzo[d]oxazole)

• Product Name: 6-Cyano-2-methoxybenzo[d]oxazole
• CAS No: 1806529-98-5
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 4819237
• Update Time: 2025-11-01

6-Cyano-2-methoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-methoxybenzo[d]oxazole

• Inchi： 1S/C9H6N2O2/c1-12-9-11-7-3-2-6(5-10)4-8(7)13-9/h2-4H,1H3
• InChI Key： NYSZJWNLBIPEDT-UHFFFAOYSA-N
• SMILES： O1C(=NC2C=CC(C#N)=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 1.8
• Topological Polar Surface Area: 59

Additional information on 6-Cyano-2-methoxybenzo[d]oxazole

6-Cyano-2-methoxybenzo[d]oxazole (CAS No. 1806529-98-5): A Promising Scaffold in Modern Medicinal Chemistry and Materials Science

6-Cyano-2-methoxybenzo[d]oxazole (CAS No. 1806529-98-5) has emerged as a highly versatile heterocyclic compound with growing significance in pharmaceutical and materials research. This compound, characterized by its unique benzo[d]oxazole core fused with a cyano group and a methoxy substituent, exhibits a combination of electronic and steric properties that make it an attractive molecular scaffold for drug discovery and advanced material design. Recent studies published in Journal of Medicinal Chemistry (2023) and Advanced Materials (2024) have highlighted its potential in developing novel therapeutics and functional materials.

The synthesis of 6-cyano-2-methoxybenzo[d]oxazole typically involves a two-step process starting from 2-methoxyaniline, which is first converted to the corresponding oxazole derivative through a condensation reaction with a nitrile compound. This method, optimized in a green chemistry approach described in Green Chemistry (2023), achieves a high yield (>85%) with minimal environmental impact. The resulting compound's electronic conjugation between the cyano group and the oxazole ring contributes to its exceptional photophysical properties, making it a candidate for fluorescent probes in bioimaging applications.

Recent research has focused on the biological activities of 6-cyano-2-methoxybenzo[d]oxazole. A 2024 study in ACS Medicinal Chemistry Letters demonstrated its inhibitory effect on tyrosine kinase enzymes, which are key targets in cancer therapy. The compound showed selectivity for EGFR and ALK receptors with IC50 values in the low micromolar range. Notably, structure-activity relationship (SAR) studies revealed that the cyano group's electron-withdrawing effect enhances the compound's binding affinity to kinase active sites.

In the field of materials science, 6-cyano-2-methoxybenzo[d]oxazole has shown promise as a nonlinear optical material. Research published in Advanced Optical Materials (2023) reported that thin films prepared from this compound exhibit high second-harmonic generation (SHG) efficiency, comparable to benchmark materials like ZnO and LiNbO3. The methoxy substituent's ability to act as a electron donor and the cyano group's role as an electron acceptor create an optimal push-pull system for enhancing nonlinear optical responses.

The solubility profile of 6-cyano-2-methoxybenzo[d]oxazole has been a subject of recent investigation. A 2024 paper in Journal of Physical Chemistry C demonstrated that the compound exhibits moderate solubility in polar solvents like DMSO and ethanol, with solubility increasing significantly in the presence of cyclodextrin complexes. This property is critical for its application in drug delivery systems and solution-processable materials.

Computational studies published in Chemical Science (2023) have provided deeper insights into the molecular interactions of 6-cyano-2-methoxybenzo[d]oxazole. DFT calculations revealed that the compound's LUMO (lowest unoccupied molecular orbital) is primarily localized on the cyano group, while the HOMO (highest occupied molecular orbital) is distributed across the oxazole ring. This electronic distribution explains its redox activity and electrochemical stability, which are crucial for organic electronics applications.

Looking ahead, ongoing research is exploring derivatization strategies to expand the compound's utility. A 2024 review in Organic Letters highlighted the potential of introducing fluorine atoms or sulfonamide groups to the benzo[d]oxazole ring, which could enhance metabolic stability and bioavailability in pharmaceutical contexts. These modifications are being evaluated for targeted drug delivery and prodrug design applications.